Cas no 100846-24-0 (5-(trifluoromethyl)-1H-indole)

5-(trifluoromethyl)-1H-indole Properties

Names and Identifiers

• 5-(Trifluoromethyl)indole
• 1H-INDOLE, 5-(TRIFLU OROMETHYL)- (9CI)
• 5-(Trifluoromethyl)-1H-indole
• 5-Trifluoromethylindole
• 1H-Indole, 5-(trifluoromethyl)-
• 5-trifluoromethyl indole
• zlchem 948
• PubChem1712
• 5-(Trifluoromethyl)-indole
• 5-Trifluoromethyl-1H-indole
• ZLD0414
• LCFDJWUYKUPBJM-UHFFFAOYSA-N
• PC3045
• BBL100428
• STL554222
• SBB090257
• TRA0054012
• FCH1119664
• CM13622
• VI3
• A800281
• SCHEMBL438997
• 100846-24-0
• DTXSID30376720
• FT-0601320
• SY031828
• AMY14429
• CS-W008231
• Z445172364
• MFCD03095341
• SB15232
• J-000232
• 5-(Trifluoromethyl)indole, 97%
• FS-3578
• AKOS005254605
• J-516447
• EN300-43994
• 5-(trifluoromethyl)-1H-indole
• DB-008903
• 5-(TRIFLUOROMETHYL)INDOLE
• +Expand

• MDL： MFCD03095341
• InChIKey： LCFDJWUYKUPBJM-UHFFFAOYSA-N
• Inchi： 1S/C9H6F3N/c10-9(11,12)7-1-2-8-6(5-7)3-4-13-8/h1-5,13H
• SMILES： FC(C1C([H])=C([H])C2=C(C([H])=C([H])N2[H])C=1[H])(F)F

Computed Properties

• Exact Mass: 185.04500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 185.045
• Heavy Atom Count: 13
• Complexity: 190
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 15.8

Experimental Properties

• LogP: 3.18670
• PSA: 15.79000
• Refractive Index: 1.589
• Boiling Point: 256.7±35.0 °C at 760 mmHg
• Melting Point: 67-70 °C
• Flash Point: 109.0±25.9 °C
• Color/Form: Pale-yellow to Yellow-brown Solid
• Solubility: Not determined
• Sensitiveness: Light Sensitive
• Density: 1.367

5-(trifluoromethyl)-1H-indole Security Information

• Symbol: GHS06
• WGK Germany：3
• Safety Term：S26-36/37-45
• Safety Instruction： S26-S36/37-S45
• Risk Phrases：R25
• Dangerous goods sign： T
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• Hazard Statement： H300,H315,H319,H335
• Warning Statement： P261,P264,P301+P310,P305+P351+P338
• Storage Condition：Room temperature
• PackingGroup：Ⅲ
• Risk Phrases： 25-36/37/38
• Signal Word：Danger
• HazardClass：IRRITANT

5-(trifluoromethyl)-1H-indole Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds